Cas no 2229633-13-8 (4-(1-ethenyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(1-ethenyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 2229633-13-8
• MF: C₈H₈N₄S
• MW: 192.240919113159
• CID: 6254006
• PubChem ID: 165686902
• Update Time: 2024-01-07

4-(1-ethenyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethenyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• EN300-1730104
• 2229633-13-8

• Inchi： 1S/C8H8N4S/c1-2-12-4-6(3-10-12)7-5-13-8(9)11-7/h2-5H,1H2,(H2,9,11)
• InChI Key： FZKOZODPRQNRKW-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 192.04696745g/mol
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85Ų